Cas no 144037-39-8 (Benzoxazole, 5-chloro-2-(2-phenylethyl)-)

• Product Name: Benzoxazole, 5-chloro-2-(2-phenylethyl)-
• CAS No: 144037-39-8
• MF: C₁₅H₁₂ClNO
• MW: 257.714882850647
• CID: 2777044
• PubChem ID: 401573
• Update Time: 2025-04-21

Benzoxazole, 5-chloro-2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-(2-phenylethyl)-
• CHEMBL1972103
• 144037-39-8
• 5-chloro-2-phenethyl-1,3-benzoxazole
• 5-chloro-2-phenylethylbenzo[d]oxazole
• NSC-715268
• NCI60_039811
• NSC715268
• DTXCID90279127
• DTXSID20328016

• Inchi： 1S/C15H12ClNO/c16-12-7-8-14-13(10-12)17-15(18-14)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
• InChI Key： AVBIFDFYSNAAHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(CCC1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 257.0607417Da
• Monoisotopic Mass: 257.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų